4-Methoxy-3,5-dimethylbenzenesulfonyl chloride
Overview
Description
4-Methoxy-3,5-dimethylbenzenesulfonyl chloride is a chemical compound with the empirical formula C11H16N2O . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular weight of this compound is 192.26 . The SMILES string representation is ClS(=O)(C1=CC©=C(OC)C©=C1)=O .Physical and Chemical Properties Analysis
This compound is a solid . The melting point is 44-46°C .Scientific Research Applications
Alzheimer’s Disease Research
4-Methoxy-3,5-dimethylbenzenesulfonyl chloride has been used in the synthesis of sulfonamides that show promise as therapeutic agents for Alzheimer’s disease. One study synthesized a series of sulfonamides derived from 4-methoxyphenethylamine and found that certain derivatives exhibited significant acetylcholinesterase inhibitory activity. This suggests potential applications in designing more potent acetylcholinesterase inhibitors for treating Alzheimer's disease (Abbasi et al., 2018).
Photodynamic Therapy
In photodynamic therapy, particularly for cancer treatment, this compound has been involved in synthesizing new compounds with high singlet oxygen quantum yield. These compounds have demonstrated potential as Type II photosensitizers, crucial for effective photodynamic therapy in cancer treatment (Pişkin et al., 2020).
Antibacterial Agents
This chemical has been used in the synthesis of new benzenesulfonamides with antibacterial properties. A study synthesized a series of these compounds and found that they had significant inhibitory action against Escherichia coli. This suggests its application in developing new antibacterial agents (Abbasi et al., 2019).
Enzyme Inhibition Studies
It's also been used in synthesizing N-substituted benzene sulfonamides for studying enzyme inhibition. These compounds have been evaluated for their inhibitory potential against enzymes like acetylcholinesterase and α-glucosidase, which is significant for understanding and potentially treating various diseases (Riaz, 2020).
Molecular and Computational Studies
The compound has been the subject of molecular and computational studies to understand its structure and electronic properties. This knowledge is fundamental to designing and synthesizing new compounds with desired properties for various applications (Nagarajan & Krishnakumar, 2018).
Safety and Hazards
This compound is classified as Eye Irritant 2 . The hazard statements include H319: Causes serious eye irritation . The precautionary statements include P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing .
Properties
IUPAC Name |
4-methoxy-3,5-dimethylbenzenesulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClO3S/c1-6-4-8(14(10,11)12)5-7(2)9(6)13-3/h4-5H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEGVNPNJUIRSMO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OC)C)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90626051 | |
Record name | 4-Methoxy-3,5-dimethylbenzene-1-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90626051 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
75157-75-4 | |
Record name | 4-Methoxy-3,5-dimethylbenzene-1-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90626051 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-methoxy-3,5-dimethylbenzene-1-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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